3-[(4-Chlorophenyl)sulfonyl-propan-2-ylamino]propanoic acid

• IUPAC Name: 3-[(4-chlorophenyl)sulfonyl-propan-2-ylamino]propanoic acid
• InChI: InChI=1S/C12H16ClNO4S/c1-9(2)14(8-7-12(15)16)19(17,18)11-5-3-10(13)4-6-11/h3-6,9H,7-8H2,1-2H3,(H,15,16)
• InChI Key: RKGUMKVLEVKAHQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(CCC(=O)O)S(=O)(=O)C1=CC=C(C=C1)Cl
• Molecular Formula: C12H16ClNO4S
• Molecular Weight: 305.78 g/mol

Description

3-[(4-Chlorophenyl)sulfonyl-propan-2-ylamino]propanoic acid, also known as CPAA, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. CPAA is a sulfonamide-based compound that has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 3-[(4-Chlorophenyl)sulfonyl-propan-2-ylamino]propanoic acid is not fully understood. However, it has been suggested that 3-[(4-Chlorophenyl)sulfonyl-propan-2-ylamino]propanoic acid may inhibit the activity of enzymes involved in various cellular processes, including DNA synthesis and protein synthesis. 3-[(4-Chlorophenyl)sulfonyl-propan-2-ylamino]propanoic acid has also been found to induce apoptosis, a process of programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
3-[(4-Chlorophenyl)sulfonyl-propan-2-ylamino]propanoic acid has been found to exhibit various biochemical and physiological effects. It has been shown to induce cell cycle arrest and apoptosis in cancer cells. 3-[(4-Chlorophenyl)sulfonyl-propan-2-ylamino]propanoic acid has also been found to inhibit the activity of various enzymes involved in DNA synthesis and protein synthesis. In addition, 3-[(4-Chlorophenyl)sulfonyl-propan-2-ylamino]propanoic acid has been shown to exhibit antibacterial activity against various gram-positive and gram-negative bacteria.

Advantages and Limitations for Lab Experiments

One advantage of using 3-[(4-Chlorophenyl)sulfonyl-propan-2-ylamino]propanoic acid in lab experiments is its broad spectrum of activity against cancer cells, viruses, and bacteria. Another advantage is its relative ease of synthesis. However, one limitation of using 3-[(4-Chlorophenyl)sulfonyl-propan-2-ylamino]propanoic acid in lab experiments is its potential toxicity. 3-[(4-Chlorophenyl)sulfonyl-propan-2-ylamino]propanoic acid has been found to exhibit cytotoxicity in some cell lines, and further studies are needed to determine its safety profile.

Future Directions

There are several future directions for research on 3-[(4-Chlorophenyl)sulfonyl-propan-2-ylamino]propanoic acid. One direction is to further investigate its mechanism of action and its potential targets in cancer cells, viruses, and bacteria. Another direction is to study the pharmacokinetics and toxicity of 3-[(4-Chlorophenyl)sulfonyl-propan-2-ylamino]propanoic acid in animal models. Additionally, further studies are needed to determine the optimal dosage and administration of 3-[(4-Chlorophenyl)sulfonyl-propan-2-ylamino]propanoic acid for therapeutic use. Finally, there is a need for clinical trials to evaluate the safety and efficacy of 3-[(4-Chlorophenyl)sulfonyl-propan-2-ylamino]propanoic acid in humans.

Synthesis Methods

3-[(4-Chlorophenyl)sulfonyl-propan-2-ylamino]propanoic acid can be synthesized using various methods. One of the most commonly used methods is the reaction between 4-chlorobenzenesulfonyl chloride and 2-amino-3-propanol in the presence of a base such as triethylamine. The resulting product is then reacted with 3-bromo-propionic acid to yield 3-[(4-Chlorophenyl)sulfonyl-propan-2-ylamino]propanoic acid. Another method involves the reaction between 4-chlorobenzenesulfonyl chloride and 2-amino-3-propanol in the presence of a base such as potassium carbonate. The resulting product is then reacted with 3-bromo-propanoic acid to yield 3-[(4-Chlorophenyl)sulfonyl-propan-2-ylamino]propanoic acid.

Scientific Research Applications

3-[(4-Chlorophenyl)sulfonyl-propan-2-ylamino]propanoic acid has been extensively studied for its potential therapeutic applications. It has been found to exhibit anticancer, antiviral, and antibacterial activities. 3-[(4-Chlorophenyl)sulfonyl-propan-2-ylamino]propanoic acid has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and prostate cancer cells. It has also been found to inhibit the replication of the hepatitis C virus and the herpes simplex virus. In addition, 3-[(4-Chlorophenyl)sulfonyl-propan-2-ylamino]propanoic acid has been shown to exhibit antibacterial activity against various gram-positive and gram-negative bacteria.